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Compound of Interest

Compound Name: 2-Chloro-N,N-diethylpropionamide

Cat. No.: B1345137

An In-depth Technical Guide to 2-Chloro-N,N-diethylpropionamide

This guide provides a comprehensive overview of 2-Chloro-N,N-diethylpropionamide, a
chemical intermediate primarily used in the synthesis of herbicides. This document is intended
for researchers, scientists, and professionals in drug development and agrochemical industries,
offering detailed information on its molecular structure, physicochemical properties, and
synthesis protocols.

Molecular Structure and Properties

2-Chloro-N,N-diethylpropionamide, with the CAS number 54333-74-4, is a colorless to light
yellow liquid.[1][2] Its molecular formula is C7TH14CINO.[1][3][4][5]

Physicochemical Data

The quantitative properties of 2-Chloro-N,N-diethylpropionamide are summarized in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Weight 163.65 g/mol [311415][6]
Molecular Formula C7H14CINO [11[31[41[5]
CAS Number 54333-75-4 [11[3][41[5]
EINECS Number 259-107-8 [1][4][6]
Density 1.021 g/cm3 [1][3][6]
Boiling Point 217 °C [L1[31[6]1[7]
Flash Point 85 °C [11[3][6]
Appearance Colorless to light yellow liquid [1][2]
Refractive Index 1.449 [1][6]

pKa (Predicted) -0.89 £ 0.70 [1][2]
LogP 1.48210 [6][7]
Polar Surface Area 20.3 A2 [6]

Chemical Structure

The molecular structure of 2-Chloro-N,N-diethylpropionamide consists of a propanamide

backbone with a chlorine atom attached to the alpha-carbon (carbon-2) and two ethyl groups

bonded to the amide nitrogen.

Molecular Structure of 2-Chloro-N,N-diethylpropionamide

Applications

2-Chloro-N,N-diethylpropionamide serves as a key intermediate in the agrochemical

industry. It is utilized in the manufacturing of herbicides, including napropamide and

dimethamine.[1][6]

Experimental Protocols
Synthesis of 2-Chloro-N,N-diethylpropionamide
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A common method for the preparation of 2-Chloro-N,N-diethylpropionamide involves the
acylation of diethylamine with 2-chloropropionic acid.[1][5][6]

Materials and Reagents:

e 2-chloropropionic acid

e Toluene

e Phosphorus oxychloride (POCI5)

» Diethylamine

e Reaction kettle with azeotropic distillation setup
e Water

Procedure:

» Dehydration: Charge the reaction kettle with 2-chloropropionic acid and toluene. Heat the
mixture to initiate azeotropic distillation to remove water.

e Acylation: Once the water has been completely removed, cool the mixture. Subsequently,
add phosphorus oxychloride and diethylamine dropwise to the reaction vessel.

e Reaction: Maintain the reaction temperature between 115-120°C until the reaction is
complete.

o Work-up: After completion, wash the reaction mixture with water to remove the phosphorous
acid by-product.

« Isolation: Separate the organic layer and remove the toluene solvent under reduced
pressure to yield the final product, 2-Chloro-N,N-diethylpropionamide.

The following diagram illustrates the workflow for the synthesis process.
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Synthesis Workflow

Reactants:
2-Chloropropionic Acid
Toluene

Add:
Phosphorus Oxychloride
Diethylamine

Azeotropic Dehydration
(Heat to remove water)

Acylation Reaction
(115-120°C)

'

Water Wash
(Remove phosphorous acid)

l

Solvent Removal
(Desolvation of organic layer)

l

Product:

2-Chloro-N,N-diethylpropionamide

Click to download full resolution via product page
Synthesis Workflow of 2-Chloro-N,N-diethylpropionamide

Safety and Handling
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While detailed toxicological data is not extensively available, standard laboratory precautions
should be observed when handling 2-Chloro-N,N-diethylpropionamide.[4] This includes
using personal protective equipment such as gloves, safety goggles, and a lab coat. Work
should be conducted in a well-ventilated area or under a fume hood. In case of inhalation, the
individual should be moved to fresh air.[4] Skin contact requires immediate washing with soap
and water.[4] For detailed safety information, refer to the Safety Data Sheet (SDS).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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